Cas no 2172384-52-8 (1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene)

• Product Name: 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene
• CAS No: 2172384-52-8
• MF: C₁₃H₁₈Cl₂
• MW: 245.188022136688
• CID: 6378788
• PubChem ID: 165746179
• Update Time: 2025-11-01

1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene
• EN300-1283065
• 2172384-52-8

• Inchi： 1S/C13H18Cl2/c1-4-9(2)13(15)8-11-5-6-12(14)10(3)7-11/h5-7,9,13H,4,8H2,1-3H3
• InChI Key： BPSBJOUPFNNSAE-UHFFFAOYSA-N
• SMILES： ClC(CC1C=CC(=C(C)C=1)Cl)C(C)CC

Computed Properties

• Exact Mass: 244.0785560g/mol
• Monoisotopic Mass: 244.0785560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene

Professional Introduction to 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene (CAS No. 2172384-52-8)

1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene, with the CAS number 2172384-52-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable candidate for further exploration in drug development and material science.

The molecular structure of 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene consists of a benzene ring substituted with chloro and methyl groups, along with an aliphatic side chain containing chlorine atoms. This configuration imparts distinct reactivity and functionality, making it suitable for diverse chemical transformations. The presence of multiple chlorine atoms enhances its utility as a building block in organic synthesis, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in exploring the applications of this compound in the development of novel therapeutic agents. The benzene core and its substituents provide a stable platform for further functionalization, enabling the creation of molecules with tailored biological activities. Researchers have been investigating its potential role in synthesizing compounds that exhibit antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene is its versatility in synthetic chemistry. The chloro groups on the aromatic ring can undergo various reactions such as nucleophilic substitution, leading to the introduction of new functional groups at specific positions. This flexibility allows chemists to design molecules with precise targeting capabilities, which is crucial for developing effective drugs.

The aliphatic side chain, specifically the 2-chloro-3-methylpentyl group, adds another layer of complexity and reactivity to the molecule. This side chain can participate in different types of organic reactions, including addition and elimination processes, further expanding the synthetic possibilities. The combination of these features makes 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene an indispensable tool for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent studies have highlighted the compound's potential in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in creating derivatives that exhibit significant biological activity against various pathogens. These findings underscore the importance of this compound as a precursor for developing new antibiotics and antiviral agents. The ability to modify its structure allows for fine-tuning of biological properties, making it a promising candidate for drug discovery efforts.

The pharmaceutical industry has taken note of these advancements and is actively exploring ways to incorporate 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene into their drug development pipelines. Its role as an intermediate in synthesizing complex molecules has been particularly valuable in creating novel formulations with improved efficacy and reduced side effects. The compound's stability under various reaction conditions also makes it a reliable choice for large-scale production.

In addition to its pharmaceutical applications, this compound has shown promise in other areas such as materials science. The unique chemical properties of 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene make it suitable for developing advanced materials with specific functionalities. Researchers are exploring its potential use in creating polymers, coatings, and other specialty materials that require precise molecular architecture.

The synthesis of 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene itself is a testament to the advancements in organic chemistry techniques. Modern synthetic methods have enabled chemists to produce this compound with high purity and yield, facilitating its use in various applications. The development of efficient synthetic routes has also contributed to reducing costs and environmental impact, making it more accessible for research and industrial purposes.

The future prospects for this compound are promising, with ongoing research uncovering new possibilities for its use. As our understanding of chemical interactions continues to evolve, so too will the applications of 1-chloro-4-(2-chloro-3-methylpentyl)-2-methylbenzene. Whether in drug development or materials science, this compound is poised to play a significant role in shaping the future of chemical innovation.